Cas no 656226-31-2 (2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester)
656226-31-2 structure
Product Name:2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester
CAS No:656226-31-2
MF:C19H17NO3S
MW:339.408183813095
CID:1689932
Update Time:2024-09-03
2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester
- 2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-, methyl ester
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- Inchi: 1S/C19H17NO3S/c1-22-19(21)18-11-10-17(24-18)16-9-5-8-15(20-16)13-23-12-14-6-3-2-4-7-14/h2-11H,12-13H2,1H3
- InChI Key: XWHYSEMYMRNCFD-UHFFFAOYSA-N
- SMILES: C1(C(OC)=O)SC(C2=NC(COCC3=CC=CC=C3)=CC=C2)=CC=1
Computed Properties
- Exact Mass: 339.09301
Experimental Properties
- Density: 1.233±0.06 g/cm3(Predicted)
- Boiling Point: 474.6±45.0 °C(Predicted)
- PSA: 48.42
- pka: 2.07±0.31(Predicted)
2-Thiophenecarboxylic acid, 5-[6-[(phenylmethoxy)methyl]-2-pyridinyl]-,methyl ester Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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